Cas no 349-78-0 (3-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3-nitrobenzene-1-sulfonyl fluoride
• CAS No: 349-78-0
• MF: C₆H₄FNO₄S
• MW: 205.163663864136
• MDL: MFCD00024845
• CID: 307133
• PubChem ID: 67683
• Update Time: 2025-10-30

3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 3-nitro-
• m-nitrobenzenesulphonyl fluoride
• 3-nitrobenzenesulfonyl fluoride
• 3-Nitrophenylsulfonyl fluoride
• NSC 43019
• m-Nitrobenzenesulfonyl fluoride
• 3-nitrobenzene-1-sulfonyl fluoride
• 3-Nitrophenylsulfonyl fluoride, 97%
• SCHEMBL8099347
• Z1269120735
• NSC-43019
• Benzenesulfonyl fluoride, m-nitro-
• EINECS 206-492-5
• MFCD00024845
• CS-0205162
• CWFLJNDQTKMBAM-UHFFFAOYSA-N
• DTXSID8059845
• 3-nitro-Benzenesulfonyl fluoride
• A822489
• NSC43019
• 3-nitrobenzenesulfonylfluoride
• AKOS024332418
• EN300-135554
• NS00029756
• Benzenesulfonyl fluoride, 3-nitro-
• ES-2104
• 3-Nitrobenzenesulphonyl fluoride
• 349-78-0
• 3-NITROBENZENESULPHONYL FLUORIDE 97
• G73013
• DB-252543

• MDL： MFCD00024845
• Inchi： 1S/C6H4FNO4S/c7-13(11,12)6-3-1-2-5(4-6)8(9)10/h1-4H
• InChI Key： CWFLJNDQTKMBAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 204.98452
• Monoisotopic Mass: 204.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.3A^2

Experimental Properties

• Density: 1.554±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-48 ºC
• Boiling Point: 263.2°Cat760mmHg
• Flash Point: 113°C
• Refractive Index: 1.534
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 77.28
• LogP: 2.85700

3-nitrobenzene-1-sulfonyl fluoride Security Information

• Hazardous Material Identification：

Additional information on 3-nitrobenzene-1-sulfonyl fluoride

3-Nitrobenzene-1-sulfonyl Fluoride (CAS No. 349-78-0): An Overview and Applications in Modern Chemistry

3-Nitrobenzene-1-sulfonyl fluoride (CAS No. 349-78-0) is a versatile and important compound in the field of organic chemistry, particularly in the synthesis of pharmaceuticals and agrochemicals. This compound, also known as 3-nitrobenzenesulfonyl fluoride, is characterized by its unique chemical structure, which includes a nitro group and a sulfonyl fluoride functional group. These features make it an excellent reagent for various chemical transformations, especially in the formation of sulfonamides and other sulfur-containing compounds.

The chemical formula of 3-nitrobenzene-1-sulfonyl fluoride is C₆H₄FNO₄S, and it has a molecular weight of 205.16 g/mol. The compound is a white to off-white solid at room temperature and is highly soluble in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it a reliable reagent in both laboratory and industrial settings.

In recent years, 3-nitrobenzene-1-sulfonyl fluoride has gained significant attention due to its applications in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the preparation of novel sulfonamide derivatives with potent anti-inflammatory properties. The researchers demonstrated that these derivatives exhibited significant activity against various inflammatory markers, making them promising candidates for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, 3-nitrobenzene-1-sulfonyl fluoride is also widely used in the synthesis of agrochemicals. A recent study in the Pest Management Science journal reported the successful use of this compound in the preparation of new herbicides with enhanced efficacy against broadleaf weeds. The researchers noted that the resulting herbicides showed improved selectivity and reduced environmental impact compared to existing formulations.

The synthetic versatility of 3-nitrobenzene-1-sulfonyl fluoride is further exemplified by its role in the development of advanced materials. A study published in the Journal of Materials Chemistry A described the use of this compound in the synthesis of functionalized polymers with tunable properties. The researchers demonstrated that these polymers could be tailored for specific applications, such as drug delivery systems and sensor technologies.

In addition to its synthetic applications, 3-nitrobenzene-1-sulfonyl fluoride has been studied for its potential as a probe molecule in analytical chemistry. A recent article in the Analytical Chemistry journal reported the use of this compound as a derivatizing agent for gas chromatography-mass spectrometry (GC-MS) analysis. The researchers found that derivatization with 3-nitrobenzene-1-sulfonyl fluoride significantly improved the detection sensitivity and selectivity for various analytes, making it a valuable tool in trace analysis.

The safety and handling of 3-nitrobenzene-1-sulfonyl fluoride are important considerations for both laboratory and industrial applications. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to vapors.

In conclusion, 3-nitrobenzene-1-sulfonyl fluoride (CAS No. 349-78-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, agrochemicals, materials science, and analytical chemistry. Its unique chemical properties make it an indispensable reagent for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and improve existing methods, the importance of this compound is likely to grow even further.